Cas no 143266-59-5 (2-(Trimethylsilyl)-3-methylthiophene)

• Product Name: 2-(Trimethylsilyl)-3-methylthiophene
• CAS No: 143266-59-5
• MF: C₈H₁₄SSi
• MW: 170.34726190567
• MDL: MFCD11521266
• CID: 5170161
• Update Time: 2026-03-04

2-(Trimethylsilyl)-3-methylthiophene Chemical and Physical Properties

Names and Identifiers

• trimethyl-(3-methylthiophen-2-yl)silane
• 2-(Trimethylsilyl)-3-methylthiophene

• MDL： MFCD11521266
• Inchi： 1S/C8H14SSi/c1-7-5-6-9-8(7)10(2,3)4/h5-6H,1-4H3
• InChI Key： OEHLQVNZJRWXSI-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1SC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 193.6±20.0 °C at 760 mmHg
• Flash Point: 70.9±21.8 °C
• Vapor Pressure: 0.6±0.4 mmHg at 25°C

2-(Trimethylsilyl)-3-methylthiophene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylarylsilanes